2-phenyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]butanamide

• IUPAC Name: 2-phenyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]butanamide
• InChI: InChI=1S/C13H12F3N3OS/c1-2-9(8-6-4-3-5-7-8)10(20)17-12-19-18-11(21-12)13(14,15)16/h3-7,9H,2H2,1H3,(H,17,19,20)
• InChI Key: HUCOEHWAMOBMNX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=NN=C(S2)C(F)(F)F
• Molecular Formula: C13H12F3N3OS
• Molecular Weight: 315.32 g/mol

Description

2-phenyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug design, and biochemical research. This compound is also known as TFB or TFB-AM, and it is a potent activator of transient receptor potential ankyrin 1 (TRPA1) channels.

Mechanism of Action

The mechanism of action of 2-phenyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]butanamide involves the activation of TRPA1 channels, which are involved in the detection of noxious stimuli and pain sensation. This activation leads to the influx of calcium ions into the cells, which triggers a cascade of downstream signaling events, resulting in the modulation of various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-phenyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]butanamide are diverse and depend on the specific application and context. In general, this compound has been shown to modulate various cellular processes, including ion channel activity, calcium signaling, and gene expression. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-phenyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]butanamide in lab experiments include its high potency and specificity for TRPA1 channels, as well as its potential applications in various fields of research. However, the limitations of using this compound include its relatively complex synthesis method and potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2-phenyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]butanamide. One potential area of research is the development of more efficient synthesis methods that can produce this compound in larger quantities and with higher purity. Additionally, further studies are needed to elucidate the precise mechanisms of action of this compound and its potential applications in various fields of research, including drug design, medicinal chemistry, and biochemical research. Finally, more studies are needed to evaluate the safety and toxicity of this compound, particularly in the context of potential therapeutic applications.

Scientific Research Applications

2-phenyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]butanamide has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is medicinal chemistry, where this compound is being investigated as a potential drug candidate for the treatment of various diseases, including pain, inflammation, and cancer.